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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the gamma-ray emissions

associated with the decay of the radionuclide Silver-105 (¹⁰⁵Ag). The information presented

herein is intended to support researchers, scientists, and professionals in the field of drug

development who may utilize ¹⁰⁵Ag in their work, for applications such as radiopharmaceutical

development, imaging, or dosimetry calculations. This document details the fundamental decay

characteristics of ¹⁰⁵Ag, presents a thorough compilation of its gamma-ray emissions,

describes the experimental methodologies used for their measurement, and illustrates the

decay scheme through a clear and concise diagram.

Introduction to Silver-105
Silver-105 is a radioisotope of silver with a half-life of 41.29 days.[1] It decays primarily through

electron capture to Palladium-105 (¹⁰⁵Pd), a stable isotope.[1] This decay process is

accompanied by the emission of characteristic gamma rays, which are crucial for the detection,

quantification, and application of this radionuclide. Understanding the precise energies and

intensities of these gamma emissions is paramount for accurate dose calculations,

spectrometer calibration, and the development of imaging and therapeutic agents.

Decay Characteristics
The primary mode of decay for Silver-105 is electron capture (EC), with a branching ratio of

100%. In this process, an inner atomic electron is captured by a proton in the nucleus,
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transforming it into a neutron and emitting an electron neutrino. This results in the

transmutation of Silver-105 into Palladium-105. The decay energy for this process is

approximately 1.346 MeV. The daughter nuclide, ¹⁰⁵Pd, is initially in an excited state and

subsequently de-excites to its ground state through the emission of gamma rays.

Gamma-Ray Emission Data
The following table summarizes the most prominent gamma-ray emissions from the decay of

Silver-105, as evaluated by the National Nuclear Data Center (NNDC) from the Evaluated

Nuclear Structure Data File (ENSDF).

Gamma-Ray
Energy (keV)

Uncertainty (keV) Intensity (%) Uncertainty (%)

280.44 0.08 30.2 1.7

344.52 0.03 41.4 0.6

443.3 0.1 1.5 0.1

644.5 0.2 1.1 0.1

319.16 0.06 4.35 0.22

306.25 0.07 0.88 0.06

673.1 0.2 0.22 0.02

392.64 0.06 1.98 0.10

331.51 0.07 4.10 0.22

360.66 0.14 0.50 0.03

370.17 0.06 0.73 0.05

1087.9 0.3 0.08 0.01

155.39 0.06 0.44 0.03

182.85 0.07 0.352 0.025
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Data sourced from the Evaluated Nuclear Structure Data File (ENSDF) via the NuDat 3

interface.

Experimental Protocols for Gamma-Ray
Spectroscopy of Silver-105
The precise measurement of gamma-ray energies and intensities from ¹⁰⁵Ag decay is typically

performed using high-resolution gamma-ray spectroscopy. A representative experimental setup

and methodology, based on the work of Singh et al. (1983) in "The Decay of Ag-105g," is

described below.

Source Preparation
The Silver-105 source is typically produced through nuclear reactions, such as the proton or

deuteron bombardment of a palladium target. The resulting ¹⁰⁵Ag is then chemically separated

and purified to ensure radionuclidic purity. The final source is often prepared as a thin, uniform

deposit on a low-atomic-number backing material to minimize self-absorption and scattering of

the emitted gamma rays.

Detection System
A high-purity germanium (HPGe) detector is the instrument of choice for resolving the complex

gamma-ray spectrum of ¹⁰⁵Ag. These detectors offer superior energy resolution compared to

other types of detectors, such as sodium iodide (NaI) scintillators, allowing for the accurate

identification and quantification of closely spaced gamma-ray peaks. In the study by Singh et

al., a 64.1 cm³ Ge(Li) detector with a full width at half maximum (FWHM) of 2.1 keV at 1.33

MeV was utilized.[2][3]

Experimental Setup and Data Acquisition
The experimental arrangement involves placing the ¹⁰⁵Ag source at a well-defined distance

from the HPGe detector. The detector and source are enclosed in a lead shield to reduce

background radiation from the surrounding environment. The output signal from the detector is

processed through a series of electronic modules, including a preamplifier, a spectroscopy

amplifier, and a multichannel analyzer (MCA). The MCA sorts the incoming pulses by their

amplitude (which is proportional to the gamma-ray energy) and generates a gamma-ray

spectrum.
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Energy and Efficiency Calibration
Accurate energy and efficiency calibrations of the HPGe detector are crucial for obtaining

reliable data.

Energy Calibration: This is performed using standard calibration sources with well-known

and precisely measured gamma-ray energies, such as Cobalt-60 (¹³³² keV, ¹¹⁷³ keV), Cesium-

137 (662 keV), and Barium-133 (multiple lines). A calibration curve of gamma-ray energy

versus channel number is generated and used to determine the energies of the unknown

gamma rays from ¹⁰⁵Ag.

Efficiency Calibration: The relative efficiency of the detector at different energies is

determined using the same standard sources. This calibration accounts for the energy-

dependent probability of a gamma ray interacting with the detector and depositing its full

energy. The efficiency curve is then used to correct the observed peak areas in the ¹⁰⁵Ag

spectrum to determine the true relative intensities of the gamma rays.

Mandatory Visualizations
Decay Scheme of Silver-105
The following diagram illustrates the decay scheme of Silver-105 to Palladium-105, showing

the electron capture process and the subsequent de-excitation of the daughter nucleus through

the emission of prominent gamma rays.
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Caption: Decay scheme of ¹⁰⁵Ag to ¹⁰⁵Pd.
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Experimental Workflow for Gamma-Ray Spectroscopy
The following diagram outlines the typical workflow for the experimental determination of

Silver-105 gamma-ray emissions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1217868?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample & System Preparation

System Calibration

Measurement

Data Analysis

¹⁰⁵Ag Source Preparation

HPGe Detector Setup & Shielding

NIM Electronics Configuration

Energy Calibration
(e.g., ⁶⁰Co, ¹³⁷Cs)

Efficiency Calibration
(e.g., ⁶⁰Co, ¹³⁷Cs, ¹³³Ba)

Data Acquisition of ¹⁰⁵Ag Spectrum

Gamma-Ray Peak Identification

Peak Area & Centroid Determination

Energy & Intensity Calculation

Final Gamma Emission Data

Click to download full resolution via product page

Caption: Workflow for gamma-ray spectroscopy of ¹⁰⁵Ag.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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